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Compound of Interest

Compound Name: Biotin-4-aminophenol

Cat. No.: B2762796 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Biotin-4-aminophenol. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices and mitigate

potential hazards.

I. Compound Identification and Properties
Property Value

Chemical Name

N-(4-hydroxyphenyl)-5-((3aS,4S,6aR)-2-

oxohexahydro-1H-thieno[3,4-d]imidazol-4-

yl)pentanamide

CAS Number 901770-40-9[1][2]

Molecular Formula C₁₆H₂₁N₃O₃S[1]

Molecular Weight 335.4 g/mol [1]

Appearance Solid / Powder

Storage Recommended long-term storage at -20°C[1]

II. Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) for Biotin-4-aminophenol is not readily available,

the structurally related compound 4-Aminophenol is classified as harmful if swallowed or
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inhaled, suspected of causing genetic defects, and very toxic to aquatic life with long-lasting

effects[3]. Therefore, it is prudent to handle Biotin-4-aminophenol with a high degree of

caution.

Precautionary Statements:

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Avoid breathing dust.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Avoid release to the environment.

Wear protective gloves, protective clothing, eye protection, and face protection[4].

III. Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment should be worn at all

times when handling Biotin-4-aminophenol.
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PPE Category Specification Purpose

Eye Protection

Chemical safety goggles or a

face shield worn over safety

glasses.[5]

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[5]
Prevents skin contact.

Body Protection

A laboratory coat must be worn

to protect skin and clothing.[5]

[6]

Provides a barrier against

accidental spills.

Respiratory Protection

Use of a respirator may be

required if engineering controls

are not sufficient to control

dust exposure.[5]

Prevents inhalation of the

powdered compound.

IV. Handling and Storage
Handling:

All handling of solid Biotin-4-aminophenol and preparation of solutions should be

conducted in a chemical fume hood to avoid inhalation of dust or vapors.[7][8]

Avoid generating dust.

Ensure adequate ventilation.

Storage:

Store in a tightly sealed container in a dry and well-ventilated place.

Recommended storage is at -20°C.[1]

Keep away from direct sunlight and store under an inert atmosphere if possible.[7]
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V. Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a stock solution of Biotin-4-aminophenol.

Preparation: Ensure all necessary PPE is worn correctly. Perform all operations within a

certified chemical fume hood.

Weighing: Carefully weigh the desired amount of Biotin-4-aminophenol powder using an

analytical balance.

Solubilization: Biotin-4-aminophenol is soluble in DMSO.[9][10] For a 10 mM stock solution,

dissolve 3.354 mg of Biotin-4-aminophenol in 1 mL of DMSO. Sonication may be used to

aid dissolution.[9]

Storage of Solution: For long-term storage, it is recommended to aliquot the stock solution

into smaller volumes and store at -80°C to avoid repeated freeze-thaw cycles.[9] It is advised

to use the solution soon after preparation as long-term storage is not recommended.[10]

VI. Disposal Plan
Biotin-4-aminophenol and any materials contaminated with it must be treated as hazardous

chemical waste. Do not dispose of this chemical down the drain or in regular solid waste.[6][8]

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Solid Waste

Unused or expired Biotin-4-aminophenol powder

should be placed in a clearly labeled, sealed

container for solid chemical waste.

Contaminated items such as weigh boats and

pipette tips should be collected in a designated,

sealed bag and labeled as "Solid waste

contaminated with Biotin-4-aminophenol".[6]

Liquid Waste

Solutions containing Biotin-4-aminophenol

should be collected in a dedicated, leak-proof,

and chemically resistant container. The

container must be clearly labeled "Liquid waste

containing Biotin-4-aminophenol" and list all

solvent components and their approximate

concentrations.[6]

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

your institution's environmental health and safety (EHS) department for specific guidelines.

VII. Emergency Procedures
Situation Action

Skin Contact

Immediately wash off with plenty of soap and

water. Remove contaminated clothing. If skin

irritation or rash occurs, seek medical advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[4]

Ingestion
Rinse mouth. Call a poison center or doctor if

you feel unwell.[4]
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Disclaimer: This document is intended as a guide and is not a substitute for a formal safety

data sheet (SDS) or institutional safety protocols. Always consult with your institution's EHS

department for specific guidance on handling and disposing of chemicals.
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Workflow for Handling Biotin-4-aminophenol
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Caption: Workflow for the safe handling and disposal of Biotin-4-aminophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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